Cas no 2034247-82-8 (N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2034247-82-8
• MF: C₁₇H₁₂F₃N₃OS
• MW: 363.3569
• CID: 5348310
• Update Time: 2025-11-01

N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-thiophen-3-ylpyridin-3-yl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)-6-(trifluoromethyl)nicotinamide
• N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide

• Inchi： 1S/C17H12F3N3OS/c18-17(19,20)14-4-3-12(9-22-14)16(24)23-8-11-2-1-6-21-15(11)13-5-7-25-10-13/h1-7,9-10H,8H2,(H,23,24)
• InChI Key： WYTQREWYXRUBBD-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C(C1=C([H])N=C(C(F)(F)F)C([H])=C1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 463
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide

Professional Introduction to N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034247-82-8)

N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034247-82-8, represents a fusion of heterocyclic structures and functional groups that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular architecture of N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide is characterized by the presence of multiple heterocyclic rings, including a thiophene ring and a pyridine ring. The thiophene moiety, specifically at the 3-position, introduces a sulfur atom that can participate in various chemical interactions, enhancing the compound's potential for binding to biological targets. The pyridine ring, on the other hand, provides a nitrogen-rich environment that is conducive to hydrogen bonding and other polar interactions.

The introduction of a trifluoromethyl group at the 6-position of the pyridine ring significantly influences the electronic properties of the molecule. Trifluoromethyl groups are known for their ability to enhance metabolic stability and lipophilicity, which are critical factors in drug design. This modification can improve the compound's bioavailability and binding affinity to biological targets, making it an attractive scaffold for further development.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The unique structural features of N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide position it as a potential candidate for investigating its effects on neurotransmitter systems. Preliminary studies have suggested that this compound may interact with receptors and enzymes involved in synaptic transmission, potentially leading to novel therapeutic strategies for conditions such as depression and anxiety.

The synthesis of N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The incorporation of the thiophene ring necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Similarly, the introduction of the trifluoromethyl group requires specialized synthetic techniques, such as halogenation followed by metal-catalyzed cross-coupling reactions.

The pharmacological profile of this compound is still under investigation, but early studies have provided valuable insights into its potential biological activities. In vitro assays have shown that N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}-6-(trifluoromethyl strong>)pyridine -3-carboxamide exhibits moderate activity against certain enzyme targets, suggesting its potential as a lead compound for drug development. Further research is needed to fully elucidate its mechanism of action and to assess its efficacy in animal models.

The use of computational methods has been instrumental in understanding the structural and functional properties of N-{[2-(< strong >thiophen - 3 - yl strong >) py ridin - 3 - yl]m ethyl } - 6 - ( tr if lu or om eth y l) py rid ine - 3 - car box am ide . Molecular docking studies have predicted its binding interactions with various biological targets, providing a rational basis for designing derivatives with enhanced potency and selectivity. These computational approaches are complemented by experimental validation, ensuring that the proposed structures are biologically relevant.

The future prospects for N-{[2-(< strong >thiophen - 3 - yl strong >) py ridin - 3 - yl]m ethyl } - 6 - ( tr if lu or om eth y l) py rid ine - 3 - car box am ide lie in its potential application as a building block for more complex drug candidates. By modifying specific functional groups or introducing additional heterocyclic moieties, researchers can explore new chemical space and uncover novel therapeutic agents. The combination of synthetic chemistry expertise with advanced computational tools will be crucial in realizing this vision.

In conclusion, N-{[2-(< strong >thiophen - 3 - yl strong >) py ridin - 3 - yl]m ethyl } - 6 - ( tr if lu or om eth y l) py rid ine - 3 - car box am ide is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic rings and functional groups makes it an attractive scaffold for drug discovery. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to play a vital role in the development of new therapies for various diseases.